Cas no 1448789-45-4 (Lumiprobe Sulfo-Cy 5 NHS Ester)

• Product Name: Lumiprobe Sulfo-Cy 5 NHS Ester
• CAS No: 1448789-45-4
• MF: C₃₆H₄₀N₃NaO₁₀S₂
• MW: 761.836678504944
• CID: 3046779
• PubChem ID: 145708071
• Update Time: 2025-05-26

Lumiprobe Sulfo-Cy 5 NHS Ester Chemical and Physical Properties

Names and Identifiers

• diSulfo-Cy5 NHS Ester
• sodium;(2E)-1-[6-(2,5-dioxopyrrolidin-1-yl)oxy-6-oxohexyl]-3,3-dimethyl-2-[(2E,4E)-5-(1,3,3-trimethy
• Lumiprobe Sulfo-Cy 5 NHS Ester
• LumiprobeSulfo-Cy5NHSester
• 1448789-45-4

• Inchi： 1S/C36H41N3O10S2.Na/c1-35(2)26-22-24(50(43,44)45)15-17-28(26)37(5)30(35)12-8-6-9-13-31-36(3,4)27-23-25(51(46,47)48)16-18-29(27)38(31)21-11-7-10-14-34(42)49-39-32(40)19-20-33(39)41;/h6,8-9,12-13,15-18,22-23H,7,10-11,14,19-21H2,1-5H3,(H-,43,44,45,46,47,48);/q;+1/p-1
• InChI Key： JYLBFAAZKFROET-UHFFFAOYSA-M
• SMILES： S(C1C=CC2=C(C=1)C(C)(C)/C(=C\C=C\C=C\C1C(C)(C)C3C=C(C=CC=3[N+]=1C)S(=O)(=O)[O-])/N2CCCCCC(=O)ON1C(CCC1=O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 761.20528111 g/mol
• Monoisotopic Mass: 761.20528111 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 11
• Complexity: 1690
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 761.8
• Topological Polar Surface Area: 201

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on Lumiprobe Sulfo-Cy 5 NHS Ester

Lumiprobe Sulfo-Cy 5 NHS Ester (CAS No. 1448789-45-4): A Versatile Tool in Modern Biomedical Research

The compound Lumiprobe Sulfo-Cy 5 NHS Ester (CAS No. 1448789-45-4) represents a significant advancement in the field of biomedical imaging and labeling technologies. This fluorescent dye, specifically designed as an NHS ester derivative, has garnered considerable attention due to its exceptional photophysical properties and broad applicability in various research and diagnostic applications.

Fluorescent dyes play an indispensable role in modern biomedical research, enabling researchers to visualize and track biological processes with high precision. Among these dyes, Cy5, a near-infrared (NIR) fluorescent label, stands out for its deep tissue penetration and minimal autofluorescence background. The incorporation of a sulfo group enhances water solubility, making it particularly suitable for in vivo applications. The NHS ester functionality allows for facile conjugation to a wide range of biomolecules, including proteins, antibodies, and nucleic acids, facilitating the development of targeted imaging probes.

The chemical structure of Lumiprobe Sulfo-Cy 5 NHS Ester (CAS No. 1448789-45-4) is meticulously engineered to optimize its performance in biological environments. The Cy5 chromophore absorbs light at approximately 650 nm and emits at around 670 nm, falling within the NIR window where tissue autofluorescence is minimal. This property makes it an ideal choice for multiplexed imaging studies, where simultaneous detection of multiple targets is required without interference from background signals.

Recent advancements in fluorescence microscopy and flow cytometry have further expanded the utility of Cy5-based probes. For instance, studies utilizing Lumiprobe Sulfo-Cy 5 NHS Ester have demonstrated its effectiveness in tracking immune cell trafficking during inflammation and monitoring the dynamics of protein-protein interactions in living cells. The dye's stability under various physiological conditions ensures consistent signal intensity over prolonged observation periods, making it a reliable tool for both short-term experiments and long-term studies.

In the realm of diagnostic applications, the use of Lumiprobe Sulfo-Cy 5 NHS Ester has shown promise in the development of novel biomarker detection assays. By conjugating this dye to specific antibodies or antigens, researchers can develop highly sensitive and specific diagnostic kits for early detection of diseases such as cancer and infectious disorders. The ability to perform real-time imaging using this dye has also opened new avenues in personalized medicine, allowing for dynamic monitoring of therapeutic responses.

The versatility of Lumiprobe Sulfo-Cy 5 NHS Ester (CAS No. 1448789-45-4) extends beyond its use as a standalone imaging agent. It serves as a valuable building block for the synthesis of more complex probes tailored to specific research needs. For example, researchers have successfully incorporated this dye into peptide-based probes for targeted drug delivery systems, leveraging its ability to undergo site-specific conjugation without compromising biological activity.

The growing interest in NIR fluorescence technology has been fueled by its advantages over traditional visible light dyes. NIR dyes offer deeper penetration into tissues due to reduced scattering and absorption by biological matrices. This property is particularly crucial in preclinical studies involving small animal models, where high-resolution imaging over extended periods is essential for understanding disease progression and therapeutic efficacy.

One notable application of Lumiprobe Sulfo-Cy 5 NHS Ester is in the field of neuroscience. Studies using this dye have provided insights into neural circuit dynamics and synaptic plasticity by labeling specific neuronal populations or neurotransmitter receptors. The ability to visualize these processes non-invasively has significantly advanced our understanding of brain function and dysfunction.

The chemical stability and compatibility of this compound make it an excellent choice for industrial-scale synthesis and formulation. Manufacturers have developed robust protocols for its production that ensure high purity and consistency across batches. These advancements have made it more accessible to academic and industrial researchers worldwide.

The future prospects for Lumiprobe Sulfo-Cy 5 NHS Ester (CAS No. 1448789-45-4) are promising, with ongoing research exploring novel applications such as super-resolution microscopy techniques like STED (Stimulated Emission Depletion) microscopy. These techniques rely on the exceptional photophysical properties of NIR dyes to achieve sub-diffraction limit resolution, opening new frontiers in cellular imaging.

In conclusion, the development and application of fluorescent dyes like Lumiprobe Sulfo-Cy 5 NHS Ester represent a cornerstone of modern biomedical research. Their unique combination of photophysical properties and chemical functionality makes them indispensable tools for investigating complex biological processes at the molecular level. As research methodologies continue to evolve, compounds such as this will undoubtedly play an even more pivotal role in advancing our understanding of health and disease.